Cas no 1184-60-7 (1-Propene, 2-fluoro-(9CI))

• Product Name: 1-Propene, 2-fluoro-(9CI)
• CAS No: 1184-60-7
• MF: C₃H₅F
• MW: 60.0702044963837
• MDL: MFCD00039281
• CID: 225945
• PubChem ID: 70899
• Update Time: 2025-06-08

1-Propene, 2-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 2-fluoro-(9CI)
• 2-fluoroprop-1-ene
• 2-FLUOROPROPENE
• 1-Propene,2-fluoro
• 2-fluoro-1-propene
• 2-fluoropropylene
• 2-Fluor-propen
• Isopropenyl fluoride
• Isopropenylfluorid
• NGOCAPPEAVAHQM-UHFFFAOYSA-N
• DTXSID4073251
• Propene, 2-fluoro-
• AKOS006230767
• 1184-60-7
• NS00046084
• EINECS 214-669-3
• CH3CF=CH2
• UNII-3FAA6WF8LC
• 3FAA6WF8LC
• 1-Propene, 2-fluoro-
• MFCD00039281

• MDL： MFCD00039281
• Inchi： 1S/C3H5F/c1-3(2)4/h1H2,2H3
• InChI Key： NGOCAPPEAVAHQM-UHFFFAOYSA-N
• SMILES： FC(=C)C

Computed Properties

• Exact Mass: 60.03750
• Monoisotopic Mass: 60.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 30.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.7900
• Boiling Point: -24°C
• Flash Point: °C
• Refractive Index: 1.3800
• PSA: 0.00000
• LogP: 1.48950

1-Propene, 2-fluoro-(9CI) Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 3161
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 1-Propene, 2-fluoro-(9CI)

Comprehensive Overview of 1-Propene, 2-fluoro-(9CI) (CAS No. 1184-60-7)

1-Propene, 2-fluoro-(9CI), also known by its CAS number 1184-60-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This fluorinated alkene has garnered considerable attention due to its unique properties and potential applications in various scientific and industrial domains. This comprehensive overview aims to provide an in-depth understanding of the chemical structure, physical properties, synthesis methods, and recent research advancements related to 1-Propene, 2-fluoro-(9CI).

Chemical Structure and Physical Properties

1-Propene, 2-fluoro-(9CI) is a fluorinated derivative of propene, characterized by the presence of a fluorine atom at the second carbon position. The molecular formula of this compound is C₃H₅F, and its molecular weight is approximately 66.08 g/mol. The introduction of the fluorine atom significantly alters the chemical and physical properties of the molecule compared to its non-fluorinated counterpart.

The boiling point of 1-Propene, 2-fluoro-(9CI) is around -37°C, making it a volatile compound at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The presence of the fluorine atom also enhances the compound's stability and reduces its reactivity towards certain chemical reactions.

Synthesis Methods

The synthesis of 1-Propene, 2-fluoro-(9CI) can be achieved through various methods, each with its advantages and limitations. One common approach involves the selective fluorination of propene using fluorinating agents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor. These methods allow for precise control over the position of fluorine substitution, ensuring high selectivity and yield.

An alternative method involves the reaction of 1-bromopropene with potassium fluoride (KF) in a suitable solvent such as dimethyl sulfoxide (DMSO). This approach provides a straightforward route to synthesize 1-Propene, 2-fluoro-(9CI), although it may require optimization to achieve optimal yields.

Applications in Pharmaceutical Research

1-Propene, 2-fluoro-(9CI) has found applications in pharmaceutical research due to its unique chemical properties. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable intermediates in drug discovery and development.

Recent studies have explored the use of 1-Propene, 2-fluoro-(9CI) as a building block for synthesizing novel pharmaceutical agents. For example, researchers at the University of California have developed a series of fluoroalkylated analogs of existing drugs with improved bioavailability and reduced side effects. These compounds have shown promise in preclinical studies for treating various diseases, including cancer and neurological disorders.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1-Propene, 2-fluoro-(9CI) is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be ensured to minimize exposure risks.

In addition to physical safety measures, it is important to consider the environmental impact of using and disposing of chemical compounds like 1-Propene, 2-fluoro-(9CI) strong>. Responsible waste management practices should be implemented to prevent contamination and ensure compliance with environmental regulations.

Conclusion

1-Propene, 2-fluoro-(9CI) strong>, with its CAS number < strong >1184-60-7< / strong > , is a versatile compound with significant potential in organic chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing novel pharmaceutical agents with improved therapeutic profiles. Ongoing research continues to uncover new applications and optimize synthesis methods for this important compound. p > article > response >